BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Nonanol: A Comprehensive Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Nonanol

Cat. No.: B1585245

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core chemical and physical
properties of 3-Nonanol. The information is presented in a structured format to facilitate easy
access and comparison for research, development, and drug formulation applications.

Chemical and Physical Properties of 3-Nonanol

3-Nonanol, a secondary alcohol, presents as a colorless liquid.[1] Its molecular structure and
key identifiers are fundamental to understanding its behavior and interactions in various
chemical and biological systems.

Identifier Value Source
IUPAC Name nonan-3-ol [2]

CAS Number 624-51-1 [11[31[4]1[5]
Molecular Formula C9H200 [1112]131[5]
Molecular Weight 144.25 g/mol [2][3]1[4]
Canonical SMILES CCcccccece(co)o [1][5]
InChi Key GYSCXPVAKHVAAY- (]
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A comprehensive summary of the physical properties of 3-Nonanol is provided below. These

properties are crucial for handling, storage, and application in experimental and industrial

settings.

Physical Property Value Conditions Source

Boiling Point 192-194 °C [4]

195.0 °C @ 760.00 mm Hg [2][5]

196.6 +8.0 °C @ 760 mmHg [3]

Density 0.82 g/cm?3 at 20 °C [4]

0.8 £0.1 g/cm3 [3]

Flash Point 79.5+6.5°C [3]

96 °C Closed Cup [4]

Solubility in Water 288.4 mg/L Temperature not [1]
stated

0.315 mg/mL at 25 °C [2][5]

Vapor Pressure 0.1 £ 0.8 mmHg at 25°C [3]

0.0762 hPa @ 20°C (estimated) [5]

0.1263 hPa @ 25°C (estimated) [5]

Refractive Index 1.430 [3]

pKa 15.44 £ 0.20 Predicted [1]

LogP 3.35 [3]

Spectroscopic Data

Spectroscopic data is essential for the structural elucidation and identification of 3-Nonanol.
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Spectroscopy Data Source
1H NMR Spectrum available in CDCls [1][6]
13C NMR Spectrum available in CDCls [1]
Spectrum available as a liquid
IR _ [1]
film
Mass Spectrometry Data available [1]

Experimental Protocols

The following are generalized, standard methodologies for determining the key physical
properties of liquid alcohols like 3-Nonanol.

Determination of Boiling Point (OECD 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the
surrounding atmospheric pressure. A common method for determination is the distillation
method.

o Apparatus: A distillation flask, condenser, thermometer, and a receiving vessel.

e Procedure:

o

The liquid is placed in the distillation flask with a few boiling chips.

[¢]

The thermometer is positioned so that the top of the bulb is level with the bottom of the
side-arm of the flask.

[¢]

The liquid is heated, and the temperature is recorded when the liquid begins to boil and
the first drop of distillate is collected in the receiving vessel.

[¢]

The heating is continued until a steady boiling point is observed.

Determination of Density (ASTM D4052)
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Density is the mass per unit volume of a substance. For liquids, a digital density meter is a
common and accurate method.

e Apparatus: A digital density meter with an oscillating U-tube.

e Procedure:
o The instrument is calibrated using a reference standard of known density.
o A sample of the liquid is injected into the U-tube.

o The instrument measures the oscillation period of the U-tube containing the sample, which
is then converted to a density value.

Determination of Flash Point (ASTM D93 - Pensky-
Martens Closed Cup Method)

The flash point is the lowest temperature at which a liquid can vaporize to form an ignitable
mixture in air. The Pensky-Martens closed-cup method is suitable for combustible liquids.

o Apparatus: A Pensky-Martens closed-cup tester, which includes a heated cup with a lid, a
stirrer, and an ignition source.

e Procedure:

[¢]

The sample is placed in the test cup and the lid is secured.

[¢]

The sample is heated at a slow, constant rate while being stirred.

o

At specified temperature intervals, the stirring is stopped, and an ignition source is dipped
into the vapor space above the liquid.

o

The flash point is the lowest temperature at which the application of the ignition source
causes the vapors to ignite.

Determination of Water Solubility

The solubility of an alcohol in water can be determined by the shake-flask method.
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o Apparatus: A flask with a stopper, a constant temperature bath, and an analytical method to
determine the concentration of the alcohol in the water (e.g., gas chromatography).

e Procedure:

o

An excess amount of the alcohol is added to a known volume of water in the flask.

[¢]

The flask is sealed and agitated in a constant temperature bath for a prolonged period
(e.g., 24-48 hours) to ensure equilibrium is reached.

[¢]

The mixture is then allowed to stand undisturbed to allow for phase separation.

[¢]

A sample of the aqueous phase is carefully removed and its concentration is determined.

Logical Relationships of 3-Nonanol's Properties

The following diagram illustrates the interconnectedness of the fundamental properties of 3-
Nonanol.
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Logical Flow of 3-Nonanol's Properties
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Caption: Interrelationship of 3-Nonanol's molecular and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. uomustansiriyah.edu.ig [uomustansiriyah.edu.iq]

2. Standard - Standard Test Method for Density or Relative Density of Pure Liquid Chemicals
ASTM D3505 - Swedish Institute for Standards, SIS [sis.se]

o 3. store.astm.org [store.astm.org]
e 4. search.library.doc.gov [search.library.doc.gov]
e 5. oil-tester.com [oil-tester.com]

e 6.16 CFR § 1500.43a - Method of test for flashpoint of volatile flammable materials. |
Electronic Code of Federal Regulations (e-CFR) | US Law | LIl / Legal Information Institute
[law.cornell.edu]

« To cite this document: BenchChem. [3-Nonanol: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585245#3-nonanol-chemical-and-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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